Baccatin VI
Baccatin VI
Brand Name:
Vulcanchem
CAS No.:
57672-79-4
VCID:
VC0030864
InChI:
InChI=1S/C37H46O14/c1-18-25(46-19(2)38)16-37(44)32(50-33(43)24-13-11-10-12-14-24)30-35(9,26(47-20(3)39)15-27-36(30,17-45-27)51-23(6)42)31(49-22(5)41)29(48-21(4)40)28(18)34(37,7)8/h10-14,25-27,29-32,44H,15-17H2,1-9H3/t25-,26-,27+,29+,30-,31-,32-,35+,36-,37+/m0/s1
SMILES:
CC1=C2C(C(C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC(=O)C)C)OC(=O)C)OC(=O)C
Molecular Formula:
C₃₇H₄₆O₁₄
Molecular Weight:
714.75
Baccatin VI
CAS No.: 57672-79-4
Reference Standards
VCID: VC0030864
Molecular Formula: C₃₇H₄₆O₁₄
Molecular Weight: 714.75
CAS No. | 57672-79-4 |
---|---|
Product Name | Baccatin VI |
Molecular Formula | C₃₇H₄₆O₁₄ |
Molecular Weight | 714.75 |
IUPAC Name | [(1S,2S,3R,4S,7R,9S,10S,11R,12R,15S)-4,9,11,12,15-pentaacetyloxy-1-hydroxy-10,14,17,17-tetramethyl-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate |
Standard InChI | InChI=1S/C37H46O14/c1-18-25(46-19(2)38)16-37(44)32(50-33(43)24-13-11-10-12-14-24)30-35(9,26(47-20(3)39)15-27-36(30,17-45-27)51-23(6)42)31(49-22(5)41)29(48-21(4)40)28(18)34(37,7)8/h10-14,25-27,29-32,44H,15-17H2,1-9H3/t25-,26-,27+,29+,30-,31-,32-,35+,36-,37+/m0/s1 |
SMILES | CC1=C2C(C(C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC(=O)C)C)OC(=O)C)OC(=O)C |
Appearance | Powder |
Synonyms | (2aR,4S,4aS,5R,6R,9S,11S,12S,12aR,12bS)-2a,3,4,4a,5,6,9,10,12,12a-Decahydro_x000B_-4a,8,13,13-tetramethyl-4,5,6,9,12b-pentaacetate 12-Benzoate Methano-1H-cyclodeca[3,4]benz[1,2-b]oxete-4,5,6,9,11,12,12b-heptol; |
PubChem Compound | 15378021 |
Last Modified | Nov 11 2021 |
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